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Compound of Interest

Compound Name: ganglioside GD3

CAS No.: 62010-37-1

Cat. No.: B15580708

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the generation and

characterization of GD3 synthase (ST8Sia1) knockout (KO) mouse models. Detailed protocols

for key experimental procedures are included to facilitate the replication and further

investigation of the roles of b- and c-series gangliosides in various biological and pathological

processes.

Introduction
Gangliosides are sialic acid-containing glycosphingolipids abundant in the nervous system that

play crucial roles in cell signaling, adhesion, and proliferation.[1][2] The enzyme GD3 synthase

(GD3S), encoded by the St8sia1 gene, is a critical sialyltransferase that catalyzes the synthesis

of GD3 from GM3.[3][4] This step is pivotal as it initiates the formation of all b-series and

subsequently c-series gangliosides.[5][6][7] Consequently, knocking out the St8sia1 gene

eliminates the production of these specific ganglioside series, leading to an accumulation of a-

series gangliosides.[5] This makes the ST8Sia1 KO mouse an invaluable tool for studying the
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specific functions of b- and c-series gangliosides in health and disease, including cancer,

neurobiology, and immunology.[4][6][8]

Application Notes
Phenotypic Characterization of ST8Sia1 KO Mice
Mice with a targeted deletion of the St8sia1 gene are viable and have a normal lifespan, yet

they exhibit a range of distinct phenotypes.[9]

Neurobiology: While single KO mice appear developmentally normal, they show altered

neurological functions.[9] For instance, they exhibit thermal hyperalgesia and mechanical

allodynia, suggesting a role for b- and c-series gangliosides in pain sensation.[10] In models

of global cerebral ischemia, ST8Sia1 KO mice showed decreased hippocampal neuronal

loss, indicating a neurotoxic role for GD3 in this context.[11] Furthermore, the absence of

GD3 impairs adult neurogenesis and is linked to deficits in hippocampus-dependent memory

and olfaction.[12]

Oncology: GD3S expression is often upregulated in neuroectoderm-derived tumors like

gliomas and melanomas.[4][13][14] Studies using genetically engineered mouse models of

glioma demonstrated that a deficiency in GD3S attenuates tumor progression, reduces the

malignancy of gliomas, and prolongs the lifespan of tumor-bearing mice.[13][15] This is partly

attributed to altered tumor microenvironments, including changes in microglia/macrophage

polarization and reduced expression of matrix metalloproteinases (MMPs).[13][16] In breast

cancer models, GD3S knockdown prevented tumor formation, and its expression is linked to

immune suppression.[1][2]

Immunology: Tumor-shed gangliosides can influence the activity of immune cells.[1][2] GD3S

expression in breast cancer is associated with immune checkpoint activation and reduced

immune cell infiltration.[17] Overexpression of GD3S in cancer cells impairs the cytotoxic

functions of macrophages, NK cells, and T cells, suggesting a role in immune evasion.[17]

Skeletal System: ST8Sia1 KO mice show an attenuation of age-related bone loss. At 40

weeks of age, these mice have a higher femoral cancellous bone mass compared to wild-

type (WT) littermates, primarily due to reduced bone resorption parameters.[18]
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Renal System: The absence of GD3S and the resulting alteration in ganglioside composition

lead to a significant disruption in the renal expression of connexins and pannexin-1, which

are crucial for intercellular signaling.[5]

Key Signaling Pathways
The lack of GD3S and the subsequent shift in ganglioside profiles impact several signaling

pathways:

FAK/AKT/mTOR Pathway: In triple-negative breast cancer, ST8SIA1 is shown to regulate

cancer stem cell function and tumor growth by activating the FAK-AKT-mTOR signaling

pathway.[19]

Ap2α-MMP9 Axis: In a mouse glioma model, GD3S was found to enhance tumor progression

by promoting an Ap2α-MMP9 signaling axis, leading to increased expression of matrix

metalloproteinases involved in invasion.[13]

EGF Receptor Signaling: In neural stem cells, GD3 interacts with the epidermal growth factor

receptor (EGFR) to sustain self-renewal capabilities, indicating that GD3S KO can impair

neurogenesis by disrupting this pathway.[12][14][20]

Quantitative Data Summary
The following tables summarize key quantitative findings from studies on ST8Sia1 KO mice.
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Parameter
Wild-Type (WT)
Mice

ST8Sia1 KO
Mice

Age of Mice
Finding
Reference

Bone Volume /

Total Volume

(BV/TV)

8.7 ± 2.7 14.8 ± 5.3 40 weeks [18]

Osteoclast

Surface / Bone

Surface (%)

~2.5 ~1.0 40 weeks [18]

Osteoclast

Number / Bone

Surface

~1.2 ~0.5 40 weeks [18]

Table 1: Bone Metabolism Parameters in Aged ST8Sia1 KO vs. WT Mice. Data indicates that

the knockout of GD3 synthase attenuates age-related bone loss.

Gene Target
Relative mRNA Expression
in KO Glioma vs. WT
Glioma

Finding Reference

MMP3 Significantly Lower [13]

MMP9 Significantly Lower [13]

MMP12 Significantly Lower [13]

MMP13 Significantly Lower [13]

Table 2: Relative mRNA Expression of MMP Family Genes in Glioma Tissues. Data shows

reduced expression of key matrix metalloproteinases in gliomas from ST8Sia1 KO mice,

correlating with reduced invasion.
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Caption: Ganglioside biosynthesis pathway highlighting the ST8Sia1-catalyzed step.

Workflow for Generating ST8Sia1 KO Mice via
CRISPR/Cas9
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Step 1: Design & Synthesize
sgRNA for St8sia1 Gene

Step 2: Prepare Injection Mix
(sgRNA + Cas9 mRNA/protein)

Step 3: Microinject Mix
into Mouse Zygotes

Step 4: Transfer Embryos
to Pseudopregnant Females

Step 5: Birth of Founder (F0) Pups

Step 6: Genotype F0 Pups
(PCR & Sequencing)

Step 7: Identify Founders
with Correct Mutation

Step 8: Breed Founders
to Establish KO Line
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/gene/20449
https://www.ncbi.nlm.nih.gov/gene/20449
https://www.benchchem.com/product/b15580708/docs#application-notes-and-protocols-generating-gd3-synthase-st8sia1-knockout-mouse-models
https://www.benchchem.com/product/b15580708/docs#application-notes-and-protocols-generating-gd3-synthase-st8sia1-knockout-mouse-models
https://www.benchchem.com/product/b15580708/docs#application-notes-and-protocols-generating-gd3-synthase-st8sia1-knockout-mouse-models
https://www.benchchem.com/product/b15580708/docs#application-notes-and-protocols-generating-gd3-synthase-st8sia1-knockout-mouse-models
https://www.benchchem.com/product/b15580708?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

